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Compound of Interest

Compound Name: 2-Mercaptophenol

Cat. No.: B073258

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is not just a matter of regulatory compliance, but a cornerstone of laboratory
safety. 2-Mercaptophenol, a toxic and corrosive compound, requires a meticulous and
informed approach to its disposal to mitigate risks to personnel and the environment. This
guide provides essential, step-by-step procedures for the safe handling and disposal of 2-
Mercaptophenol, ensuring a secure laboratory environment.

Waste Characterization and Classification

Before disposal, a thorough characterization of the waste is paramount. 2-Mercaptophenol is
toxic if swallowed and causes severe skin burns and eye damage.[1] Due to these hazardous
properties, it must be treated as a hazardous waste. While a specific U.S. Environmental
Protection Agency (EPA) waste code for 2-Mercaptophenol is not readily available in public
documentation, based on its characteristics of toxicity and corrosivity, it would likely fall under
the following categories:

e D002 (Corrosivity): Due to its potential to cause severe skin burns and eye damage.
» DO0O01 (Ignitability): Although it has a high flash point, it is a combustible liquid.

o Atoxic waste code may also be applicable depending on local regulations and the
concentration of the solution.
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It is crucial to consult with your institution's Environmental Health and Safety (EHS) department
for a definitive waste classification and to ensure compliance with all federal, state, and local
regulations.

Quantitative Data for Disposal Considerations

The following table summarizes key quantitative data for 2-Mercaptophenol, which is essential
for risk assessment and proper handling during the disposal process.

Property Value Source

Flash Point 110 °C (230 °F) - closed cup

Acute Toxicity, Oral (Category
o 3), Skin Corrosion (Category
Hazard Classifications )
1B), Serious Eye Damage

(Category 1)

6.1A - Combustible, acute toxic
Storage Class Code Cat. 1 and 2 / very toxic
hazardous materials

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 2-Mercaptophenol.

1. Personal Protective Equipment (PPE): Before handling 2-Mercaptophenol waste, ensure
you are wearing the appropriate PPE:

Chemical-resistant gloves (Nitrile or Neoprene).

Safety goggles and a face shield.

A lab coat or chemical-resistant apron.

2. Waste Collection:

Segregation: Do not mix 2-Mercaptophenol waste with other waste streams, especially
incompatible materials such as strong oxidizing agents.[2]
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o Containers: Use a designated, leak-proof, and clearly labeled hazardous waste container.
The container must be compatible with 2-Mercaptophenol.

» Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "2-Mercaptophenol,” and a clear description of the waste (e.g., "2-
Mercaptophenol in methanol"). The accumulation start date must also be clearly visible.

3. Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

e The storage area should be secure and away from heat, sparks, and open flames.
o Ensure secondary containment is in place to capture any potential leaks.
4. Scheduling Waste Pickup:

o Once the waste container is full or the accumulation time limit set by your institution is
reached, contact your EHS department to schedule a waste pickup.

e Do not pour 2-Mercaptophenol waste down the drain.[2]
5. Spill Management: In the event of a spill, immediate action is required:

o Small Spills: If you are trained and have the appropriate spill kit, you can clean up a small
spill. Absorb the spill with an inert material (e.g., vermiculite, sand) and place the
contaminated material in a sealed container for disposal as hazardous waste.

o Large Spills: Evacuate the area immediately and notify your EHS department and
emergency personnel.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 2-
Mercaptophenol.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 2-
Mercaptophenol, fostering a culture of safety and environmental responsibility. Always consult
your institution's specific guidelines and the Safety Data Sheet (SDS) for the most accurate and
detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Safety and Compliance]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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